4-phenyl-4H,5H,6H,7H-thieno[3,2-c]pyridine hydrochloride

• IUPAC Name: 4-phenyl-4,5,6,7-tetrahydrothieno[3,2-c]pyridine;hydrochloride
• InChI: InChI=1S/C13H13NS.ClH/c1-2-4-10(5-3-1)13-11-7-9-15-12(11)6-8-14-13;/h1-5,7,9,13-14H,6,8H2;1H
• InChI Key: ZGIWUPCCVCOHKF-UHFFFAOYSA-N
• Canonical SMILES: C1CNC(C2=C1SC=C2)C3=CC=CC=C3.Cl
• Molecular Formula: C13H14ClNS
• Molecular Weight: 251.78 g/mol

Description

4-Phenyl-4H,5H,6H,7H-thieno[3,2-c]pyridine hydrochloride is a chemical compound with the molecular formula C13H14ClNS and a molecular weight of 251.78. It is typically used for research purposes.

Molecular Structure Analysis

The molecular structure of 4-phenyl-4H,5H,6H,7H-thieno[3,2-c]pyridine hydrochloride consists of a thieno[3,2-c]pyridine core with a phenyl group attached.

Physical And Chemical Properties Analysis

4-Phenyl-4H,5H,6H,7H-thieno[3,2-c]pyridine hydrochloride is a solid at room temperature. The specific physical and chemical properties such as boiling point, melting point, and density are not provided in the search results.

Scientific Research Applications

• Synthesis and Structural Analysis :

  • A study detailed the synthesis and crystal structure of a related compound, highlighting its molecular conformation and intramolecular hydrogen bond formation. This research contributes to understanding the structural characteristics of similar thienopyridine derivatives (Liu et al., 2006).
  • Another research discussed the synthesis of a new series of pyridine and fused pyridine derivatives, emphasizing the reactivity and potential applications in various chemical syntheses (S. A. Al-Issa, 2012).

• Nonlinear Optical Properties :

  • A study investigated the nonlinear optical (NLO) properties of thiopyrimidine derivatives, suggesting their potential in optoelectronics and high-tech applications due to their significant NLO character (Hussain et al., 2020).

• Antimicrobial Activity :

  • Research on substituted tricyclic compounds, including thieno[2,3-d]pyrimidines, demonstrated significant antibacterial and antifungal activities, suggesting their use in developing new antimicrobial agents (Mittal et al., 2011).

• Antiviral Activity :

  • A study synthesized new 4-(phenylamino)thieno[2,3-b]pyridine derivatives and evaluated their inhibitory activity against herpes simplex virus type 1 (HSV-1), indicating their potential as antiviral agents (Bernardino et al., 2004).

• Polyheterocyclic Synthesis :

  • Research focused on the synthesis of polyheterocyclic derivatives, including thieno[2,3-b]pyridine, highlighting their reactivity and potential applications in synthesizing complex organic molecules (Elneairy et al., 2006).

• Luminescence Properties :

  • A study synthesized cyclometallated platinum complexes with substituted thienylpyridines and characterized their luminescence properties, contributing to the understanding of their photophysical behavior (Kozhevnikov et al., 2009).

Safety And Hazards

The safety information for 4-phenyl-4H,5H,6H,7H-thieno[3,2-c]pyridine hydrochloride indicates that it may be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection.